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Compound of Interest

Diphenyl (2,3-Dihydro-2-thioxo-3-
Compound Name:

benzoxazolyl)phosphonate

Cat. No.: B052100

This technical guide provides a comprehensive overview of the safety data for Diphenyl (2,3-
dihydro-2-thioxo-3-benzoxazolyl)phosphonate, targeting researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Diphenyl (2,3-
dihydro-2-thioxo-3-benzoxazolyl)phosphonate.
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Property Value Reference
CAS Number 111160-56-6 [1][21[3]
Molecular Formula C19H14NO4PS [1][2]
Molecular Weight 383.36 g/mol [1]
Appearance White to almost white powder

or crystals
Melting Point 81-86°C
Purity >98.0%

(2,3-Dihydro-2-thioxo-3-
Synonyms benzoxazolyl)phosphonic Acid
Diphenyl Ester, DBOP

Hazard Identification and Classification

According to the Safety Data Sheet from TCI Chemicals, Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate is not classified as a hazardous substance or mixture under
Regulation (EC) No 1272/2008. The SDS indicates that no hazard pictogram, signal word,
hazard statements, or precautionary statements are required.

GHS Classification (TCI Chemicals): Not a hazardous substance or mixture.

It is important to note that the absence of a hazardous classification does not imply a complete
lack of risk. Standard laboratory safety precautions should always be observed when handling
this chemical.

Toxicological and Ecotoxicological Data

Specific quantitative toxicological and ecotoxicological data, such as LD50 (median lethal dose)
and LC50 (median lethal concentration) values for Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate, are not readily available in the public domain based on the
conducted search. The Safety Data Sheet from TCI Chemicals states that the
substance/mixture contains no components considered to be either persistent, bioaccumulative
and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.experimtsupplyshop.com/product/diphenyl-23-dihydro-2-thioxo-3-benzoxazolylphosphonate-25g-d2038-25g/
https://www.echemi.com/produce/pr2503046374-diphenyl-2-3-dihydro-2-thioxo-3-benzoxazolylphosphonate.html
http://ww.chemblink.com/products/111160-56-6.htm
https://www.experimtsupplyshop.com/product/diphenyl-23-dihydro-2-thioxo-3-benzoxazolylphosphonate-25g-d2038-25g/
https://www.echemi.com/produce/pr2503046374-diphenyl-2-3-dihydro-2-thioxo-3-benzoxazolylphosphonate.html
https://www.experimtsupplyshop.com/product/diphenyl-23-dihydro-2-thioxo-3-benzoxazolylphosphonate-25g-d2038-25g/
https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

In the absence of specific experimental data for Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate, this section outlines standardized, generic protocols for key
toxicological assessments that would be employed to determine such safety data.

Acute Oral Toxicity - General Protocol (based on OECD
Guideline 423)

This method provides information on the health hazards likely to arise from a single, short-term
oral exposure to a substance.

Objective: To determine the acute oral toxicity of a substance, allowing for its classification
according to the Globally Harmonised System (GHS).

Test Animals: Typically, rats are used. A small number of animals are used in a stepwise
procedure.

Procedure:

Dosing: A single dose of the test substance is administered orally by gavage to a group of
fasted animals.

e Dose Levels: The test is initiated with a starting dose selected from one of four fixed levels
(5, 50, 300, or 2000 mg/kg body weight). The choice of the starting dose is based on any
existing information about the substance's toxicity.

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days. Body weight is recorded weekly.

o Stepwise Progression: The outcome of the test with the initial group of animals determines
the next step. If mortality is observed, the test is repeated with a lower dose. If no mortality is
observed, the test is repeated with a higher dose.

o Endpoint: The test is concluded when a dose that causes mortality or no adverse effects at
the highest dose level is identified, allowing for classification of the substance into one of the
GHS categories.
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o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.

Aqguatic Toxicity: Acute Immobilisation Test with
Daphnia magna - General Protocol (based on OECD
Guideline 202)

This test determines the acute toxicity of a substance to the freshwater invertebrate Daphnia
magna.

Objective: To determine the concentration of a substance that causes immobilization in 50% of
the tested Daphnia magna population (EC50) over a 48-hour exposure period.

Test Organism:Daphnia magna, a small freshwater crustacean.
Procedure:

Test Solutions: A series of test solutions of different concentrations of the substance in a

suitable dilution water are prepared. A control group with only dilution water is also included.

o Exposure: Young daphnids (less than 24 hours old) are introduced into the test and control
solutions. Typically, at least 20 daphnids are used for each concentration, divided into at
least four replicate groups.

o Test Conditions: The test is conducted under controlled conditions of temperature (20 + 1 °C)
and light (16-hour light/8-hour dark cycle). The daphnids are not fed during the test.

e Observation: The number of immobilized daphnids in each test and control vessel is
recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15
seconds after gentle agitation of the test vessel.

o Endpoint Calculation: The 48-hour EC50 value and its confidence limits are calculated using
appropriate statistical methods.

Aquatic Toxicity: Freshwater Alga and Cyanobacteria,
Growth Inhibition Test - General Protocol (based on
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OECD Guideline 201)

This test assesses the effects of a substance on the growth of freshwater algae.[4][5][6][7][8]

Objective: To determine the concentration of a substance that inhibits the growth of a selected
algal species by 50% (IC50) over a 72-hour period.[4]

Test Organism: A rapidly growing green alga, such as Pseudokirchneriella subcapitata.[4]
Procedure:

o Test Cultures: Exponentially growing cultures of the test alga are exposed to a range of
concentrations of the test substance in a nutrient-rich medium.[4] A control culture without
the test substance is run in parallel.[4]

o Test Conditions: The algal cultures are maintained under constant illumination and
temperature (21-24 °C) for 72 hours to allow for sufficient growth.[4]

o Growth Measurement: Algal growth is measured at least every 24 hours by determining the
cell concentration or a surrogate parameter like chlorophyll fluorescence.

» Endpoint Calculation: The growth rate and yield for each concentration are calculated and
compared to the control. The 72-hour IC50 values for both growth rate and yield are
determined using regression analysis.

Mechanism of Action in Peptide Synthesis

Diphenyl (2,3-dihydro-2-thioxo-3-benzoxazolyl)phosphonate is widely used as a coupling
agent in the synthesis of amides and peptides. Its mechanism involves the activation of a
carboxylic acid to facilitate nucleophilic attack by an amine.
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Caption: Mechanism of amide bond formation using DBOP as a coupling agent.
Safe Handling and Storage
Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses, and a lab coat.

e Use in a well-ventilated area or under a chemical fume hood.
e Avoid breathing dust.

» Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

e Protect from moisture.
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First Aid Measures
« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

This guide is intended to provide comprehensive safety and technical information. For
complete and up-to-date details, always refer to the latest Safety Data Sheet (SDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Diphenyl (2,3-dihydro-2-
thioxo-3-benzoxazolyl)phosphonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052100#diphenyl-2-3-dihydro-2-thioxo-3-
benzoxazolyl-phosphonate-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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